Cas no 102831-67-4 (Benzenedodecanoic acid, 3-amino-, ethyl ester)
102831-67-4 structure
Product Name:Benzenedodecanoic acid, 3-amino-, ethyl ester
CAS No:102831-67-4
MF:C20H33NO2
MW:319.481526136398
CID:1133816
Update Time:2024-07-27
Benzenedodecanoic acid, 3-amino-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenedodecanoic acid, 3-amino-, ethyl ester
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- Inchi: 1S/C20H33NO2/c1-2-23-20(22)16-11-9-7-5-3-4-6-8-10-13-18-14-12-15-19(21)17-18/h12,14-15,17H,2-11,13,16,21H2,1H3
- InChI Key: SUIRMZBYYPJKGL-UHFFFAOYSA-N
- SMILES: C1(CCCCCCCCCCCC(OCC)=O)=CC=CC(N)=C1
Computed Properties
- Exact Mass: 319.25129
Experimental Properties
- Density: 0.979±0.06 g/cm3(Predicted)
- Boiling Point: 437.5±18.0 °C(Predicted)
- PSA: 52.32
- pka: 4.68±0.10(Predicted)
Benzenedodecanoic acid, 3-amino-, ethyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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